Cas no 5174-30-1 (Threonine, 3-methyl-)

Threonine, 3-methyl- structure
Threonine, 3-methyl- structure
Product Name:Threonine, 3-methyl-
CAS No:5174-30-1
MF:C5H11NO3
MW:133.145741701126
CID:385051
PubChem ID:277794
Update Time:2025-04-19

Threonine, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Threonine, 3-methyl-
    • 2-Amino-3-hydroxy-3-methylbutyric acid
    • 3-Hydroxy-DL-valine
    • SY026435
    • AKOS017343023
    • L4786DPH4X
    • 3-Hydroxy-3-methyl-2-aminobutanoic acid
    • (R,S)-2-Amino-3-hydroxy-3-methylbutanoic acid
    • 3-Methyl-DL-threonine
    • NSC-126808
    • SCHEMBL223813
    • PB42135
    • SY026436
    • EN300-1168636
    • DL-.BETA.-HYDROXYVALINE
    • FT-0602673
    • 2-amino-3-hydroxy-3-methylbutanoicacid
    • (2S)-2-amino-3-hydroxy-3-methyl-butanoic acid
    • 2280-28-6
    • 2-amino-3-hydroxy-3-methylbutanoic acid
    • DL-Threonine, 3-methyl-
    • PD166000
    • MFCD00145211
    • A816363
    • (R)-(-)-2-Amino-3-Hydroxy-3-Methylbutanoic Acid
    • 2-amino-3-hydroxy-3-methyl-butanoic acid
    • UNII-L4786DPH4X
    • FT-0634179
    • NSC126808
    • MFCD00800535
    • DL-beta-Hydroxyvaline
    • SY026434
    • FT-0649329
    • 5174-30-1
    • AS-31817
    • MFCD00145237
    • Inchi: 1S/C5H11NO3/c1-5(2,9)3(6)4(7)8/h3,9H,6H2,1-2H3,(H,7,8)
    • InChI Key: LDRFQSZFVGJGGP-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C(C(=O)O)N

Computed Properties

  • Exact Mass: 133.07400
  • Monoisotopic Mass: 133.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 83.55000
  • LogP: -0.13050

Threonine, 3-methyl- Related Literature

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